Cas no 261165-05-3 ((-)-(1R,3S)-N-Boc-1-Aminocyclopentane-3-carboxylic Acid)

• Product Name: (-)-(1R,3S)-N-Boc-1-Aminocyclopentane-3-carboxylic Acid
• CAS No: 261165-05-3
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD01320857
• CID: 67303
• PubChem ID: 1512529
• Update Time: 2025-07-22

(-)-(1R,3S)-N-Boc-1-Aminocyclopentane-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (1R,3S)-N-BOC-1-Aminocyclopentane-3-carboxylic acid
• (1S,3R)-3-(tert-Butoxycarbonylamino)cyclopentanecarboxylic Acid
• (1S,3R)-(+)-3-(Boc-amino)cyclopentanecarboxylic acid
• (-)-(1R,3S)-N-Boc-1-Aminocyclopentane-3-carboxylic Acid
• (+)-(1S,3R)-N-BOC-3-AMINOCYCLOPENTANECARBOXYLIC ACID
• (+)-(1S,3R)-N-Boc-3-aminocyclopentanecarboxylic acidacid
• (+)-(1S,3R)-N-Boc-b-homocycloleucine
• (1R,3S)-N-boc-1-Aminocyclopentane-3-carboxylicacid(e.e.)
• (1S,3R)-Boc-3-aminocyclopentane-1 carboxylic acid
• BOC-(1S,3R)-3-Aminocyclopentanecarboxylic acid
• (+)-(1R,3S)-N-BOC-1-AMINOCYCLOPENTANE-3-CARBOXYLIC ACID
• (1R,3S)-N-boc-1-Aminocyclopentane-3-carboxy
• (1S,3R)-3-((tert-Butoxycarbonyl)amino)cyclopentanecarboxylic acid
• (1S,3R)-3-(Boc-amino)cyclopentanecarboxylic Acid
• (1S,3R)-cyclopentanecarboxylic acid 3-[[(1,1-dimethylethoxy)carbonyl]amino]
• (1S,3R)-N-Boc-3-aminocyclopentanecarboxylic acid
• (1S,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylic acid
• (1S,3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylic acid
• (1S,3R)-3-[(tert-butoxycarbonyl)amino]cyclopentanecarboxylic acid
• (1S,3R)-3-[
• Cyclopentanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1S,3R)-
• (1S,3R)-3-(Boc-amino)cyclopentanecarboxy
• (1S,3R)-3-Boc-amino-cyclopentanecarboxylic acid
• SCHEMBL182101
• DTXSID301145654
• cis(1S,3R)-3-((tert-butoxycarbonyl)amino) cyclopentanecarboxylic acid
• AC-7962
• B4397
• (1S,3R)-3-(tert-butoxycarbonylamino)cyclopentane carboxylic acid
• (+)-(1r, 3s)-n-boc-aminocyclopentane-3-carboxylic acid
• P17289
• PD019189
• MFCD09992879
• A877366
• (+)-(1r,3s)-n-boc-aminocyclopentane-3-carboxylic acid
• A873174
• EN300-713795
• CIS-3-(BOC-AMINO)CYCLOPENTANE-1-CARBOXYLIC ACID
• (1S,3R)-3-((tert-butoxycarbonyl)amino)cyclopentane-1-carboxylic acid
• cis-3-Boc-amino-cyclopentanecarboxylic acid
• BOC-D-CIS-NH(3)CPEN-OH
• AKOS015948710
• (1s,3r)-n-boc-1-aminocyclopentane-3-carboxylic acid
• (+)-(1S,3R)-N-Boc-3-aminocyclopentane carboxylic acid
• SS-4383
• J-500337
• RNJQBGXOSAQQDG-JGVFFNPUSA-N
• MFCD01320857
• (1S,3R)-(+)-3-(bocamino)cyclopentanecarboxylicacid
• (1S,3R)-3-tert-butoxycarbonylamino-cyclopentanecarboxylic acid
• (1S,3R)-3-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclopentanecarboxylic acid
• cis-3-(Boc-amino)cyclopentanecarboxylic Acid
• rac-(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylic acid
• (1S,3R)-(+)-3-(Boc-amino)cyclopentanecarboxylic acid, >=96.0% (HPLC)
• 410090-37-8
• cis-3-(tert-Butoxycarbonylamino)cyclopentanecarboxylic acid
• AMY21640
• CS-W006202
• EN300-185791
• (1S,3R)-3-((tert-Butoxycarbonyl)amino)cyclopentanecarboxylicacid
• 261165-05-3
• (1S,3R)-3-[(tert-butoxycarbonyl)amino]cyclopentane-1-carboxylic acid

• MDL： MFCD01320857
• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(15)12-8-5-4-7(6-8)9(13)14/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14)/t7-,8+/m0/s1
• InChI Key： RNJQBGXOSAQQDG-JGVFFNPUSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CC[C@H](C(=O)O)C1)=O

Computed Properties

• Exact Mass: 229.13100
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• Surface Charge: -1
• XLogP3: 2

Experimental Properties

• Color/Form: White solid
• Density: 1.1482 (rough estimate)
• Melting Point: 109.0 to 113.0 deg-C
• Boiling Point: 382.5°C at 760 mmHg
• Refractive Index: 1.4490 (estimate)
• PSA: 75.63000
• LogP: 2.15530
• Solubility: Not available
• Optical Activity: [α]/D +16.0±1°, c = 1% in methanol

(-)-(1R,3S)-N-Boc-1-Aminocyclopentane-3-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (-)-(1R,3S)-N-Boc-1-Aminocyclopentane-3-carboxylic Acid

Introduction to Compound with CAS No. 261165-05-3 and Product Name (-)-(1R,3S)-N-Boc-1-Aminocyclopentane-3-carboxylic Acid

Compound with the CAS number 261165-05-3 is a significant molecule in the field of pharmaceutical chemistry, particularly in the development of novel therapeutic agents. The product name, (-)-(1R,3S)-N-Boc-1-Aminocyclopentane-3-carboxylic Acid, provides detailed stereochemical information about the molecule, which is crucial for understanding its biological activity and potential applications. This compound belongs to a class of molecules known as amino acids derivatives, which have garnered considerable attention due to their diverse pharmacological properties.

The stereochemistry of (-)-(1R,3S)-N-Boc-1-Aminocyclopentane-3-carboxylic Acid is a critical aspect that influences its interactions with biological targets. The presence of the Boc (tert-butoxycarbonyl) group at the N-position indicates that this compound is likely to be used as an intermediate in the synthesis of more complex molecules. The Boc group is commonly employed in peptide synthesis to protect the amine group during coupling reactions, ensuring that the peptide chain grows in an orderly manner without unwanted side reactions.

In recent years, there has been a surge in research focused on developing new drugs targeting neurological disorders. Aminocyclopentane derivatives have shown promise in this area due to their ability to interact with specific receptors and enzymes involved in neural signaling. The configuration (1R,3S) suggests that this compound may have unique binding properties compared to its enantiomers, making it a valuable candidate for further investigation.

One of the most compelling aspects of (-)-(1R,3S)-N-Boc-1-Aminocyclopentane-3-carboxylic Acid is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The cyclopentane ring in this compound provides a rigid scaffold that can be fine-tuned to optimize binding affinity and selectivity.

Recent studies have highlighted the importance of stereochemistry in drug design. The enantiomeric purity of (-)-(1R,3S)-N-Boc-1-Aminocyclopentane-3-carboxylic Acid is essential for ensuring that the compound behaves as intended in biological systems. Impurities or incorrect stereochemistry can lead to reduced efficacy or even adverse effects. Advanced synthetic techniques have enabled researchers to produce enantiomerically pure compounds like this one, which is a significant step forward in drug development.

The Boc protection group also serves an additional purpose in synthetic chemistry. It not only protects the amine group from unwanted reactions but also allows for easy removal under specific conditions, providing flexibility in synthetic routes. This makes (-)-(1R,3S)-N-Boc-1-Aminocyclopentane-3-carboxylic Acid a versatile building block for constructing more complex molecules.

Another area where this compound shows promise is in the development of protease inhibitors. Proteases are enzymes that break down proteins and are involved in various physiological processes. Dysregulation of protease activity has been linked to several diseases, including Alzheimer's and cancer. By designing molecules that can inhibit specific proteases, researchers aim to develop treatments that can restore normal protein turnover and function.

The structural features of (-)-(1R,3S)-N-Boc-1-Aminocyclopentane-3-carboxylic Acid make it an attractive candidate for further exploration. The cyclopentane ring provides a rigid framework that can be optimized for binding interactions, while the Boc group ensures compatibility with standard synthetic protocols. These characteristics make it a valuable tool for medicinal chemists working on developing new drugs.

In conclusion, compound with CAS No. 261165-05-3 and its product name (-)-(1R,3S)-N-Boc-1-Aminocyclopentane-3-carboxylic Acid represent a significant advancement in pharmaceutical chemistry. Their unique structural features and stereochemical configuration make them promising candidates for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.